Cas no 89586-93-6 (1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl-)

1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl- structure
89586-93-6 structure
Product Name:1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl-
CAS No:89586-93-6
MF:C13H16N2O
MW:216.278943061829
CID:595671
PubChem ID:13223176
Update Time:2025-04-19

1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-phenyl-
    • 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)ethanol
    • 89586-93-6
    • 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-ol
    • DTXSID00529645
    • Inchi: 1S/C13H16N2O/c1-10-13(8-9-16)11(2)15(14-10)12-6-4-3-5-7-12/h3-7,16H,8-9H2,1-2H3
    • InChI Key: OCBPGDBMNJQQSE-UHFFFAOYSA-N
    • SMILES: OCCC1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

  • Exact Mass: 216.126263138g/mol
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38Ų
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